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Compound of Interest

Compound Name: 4-Aminophenylboronic acid

Cat. No.: B1224232 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 4-Aminophenylboronic acid, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring personal

safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
4-Aminophenylboronic acid is classified as a substance that can cause skin, eye, and

respiratory irritation.[1][2] Its hydrochloride salt is harmful if swallowed.[3][4][5]

GHS Hazard Statements:

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

H302 (for hydrochloride salt): Harmful if swallowed[3][4][5]

Signal Word: Warning[1][2][4][5]

Hazard Pictogram:

GHS07 (Exclamation Mark)[4][5]
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to prevent exposure.

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

full-face shield is

recommended if there is a risk

of splashing.[1][6]

To protect eyes from contact,

which can cause serious

irritation.[6]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.[6]

[7]

To prevent skin contact and

potential irritation.[6]

Body Protection

A laboratory coat is required.

For larger quantities or tasks

with a higher risk of exposure,

a chemical-resistant apron

should be worn over the lab

coat.[6] Fire/flame resistant

and impervious clothing is also

recommended.[1]

To protect skin from accidental

splashes or spills.[6]

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary.[6] If dust or

aerosols are generated, or if

exposure limits are exceeded,

a NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates (such as a dust

mask type N95) should be

used.[4][5][6][7]

To prevent respiratory tract

irritation.[6][7]
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Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 4-Aminophenylboronic acid in a laboratory setting.

1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in close

proximity to the workstation.[6]

Conduct all work in a well-ventilated area, preferably within a certified chemical fume hood.

[6][8]

The work area should be clean and free of clutter.

2. Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

3. Handling:

Avoid all personal contact, including the inhalation of dust or vapors.[6]

Avoid the formation of dust and aerosols.[8]

Use non-sparking tools.[8]

Keep the container tightly closed when not in use.[1][7]

Wash hands thoroughly with soap and water after handling and before breaks.[6]

Do not eat, drink, or smoke in the laboratory.[6]

4. Post-Handling:

Clean the work area to remove any residual chemical.

Remove any contaminated clothing immediately and wash it before reuse.[1]
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Properly remove and dispose of contaminated PPE as hazardous waste.

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[6]

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill. Avoid raising dust.[6]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[6]

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[1]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash with plenty of

water. If skin irritation occurs, get medical help.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a POISON CENTER or

doctor if you feel unwell.[3]

Storage and Disposal Plan
Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

Store locked up.[1]
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Store apart from foodstuff containers or incompatible materials.[8]

Disposal:

All waste generated from the use of 4-Aminophenylboronic acid, including contaminated

PPE and empty containers, must be considered hazardous waste.[6]

Dispose of contents/container to an appropriate treatment and disposal facility in accordance

with applicable local, state, and federal regulations.[1]

Do not pour waste down the drain.[6] Contaminated materials should be collected in a

designated, labeled, and sealed container for hazardous waste.[6]

Workflow for Handling 4-Aminophenylboronic Acid

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butylsulfinyl_phenyl_boronic_acid.pdf
https://www.benchchem.com/product/b1224232?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.echemi.com/sds/4-aminophenylboronic-acid-pd180630120626.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/product/b1224232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 4-Aminophenylboronic Acid

1. Preparation
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3. Post-Handling Emergency Procedures

Prepare Work Area
(Clean, in Fume Hood)

Check Safety Equipment
(Eyewash, Shower)

Don PPE

Weigh Chemical

Transfer/Use in Reaction

SpillClean Work Area Personal Exposure

Decontaminate Equipment

Dispose of Waste

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Aminophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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